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Compound of Interest

Compound Name: 1,1,3-Trichloroacetone

Cat. No.: B106291

For researchers and scientists in the fast-paced world of drug development, ensuring
laboratory safety is paramount. This guide provides essential, immediate safety and logistical
information for handling 1,1,3-Trichloroacetone, a key chemical intermediate. Adherence to
these protocols is critical for protecting personnel and the integrity of your research.

Chemical Profile and Hazards

1,1,3-Trichloroacetone is a colorless to reddish, lachrymatory liquid with a pungent odor.[1] It
is classified as a combustible liquid and presents significant health and environmental hazards.
Understanding its hazard profile is the first step in safe handling.

Hazard Classification Description
Acute Toxicity, Oral Category 3: Toxic if swallowed.[2][3]
Acute Toxicity, Inhalation Category 1: Fatal if inhaled.[2][3]

Category 1B: Causes severe skin burns and eye
damage.[2][3]

Skin Corrosion/Irritation

Serious Eye Damage/Irritation Category 1: Causes serious eye damage.[4]

Hazardous to the Aquatic Environment, Acute Category 1: Very toxic to aquatic life.[2][3]

) ) ) Category 1: Very toxic to aquatic life with long
Hazardous to the Aquatic Environment, Chronic

lasting effects.[2]
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Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is mandatory when working with 1,1,3-Trichloroacetone. The
following table outlines the minimum required protection.

Personal Protective o
Body Part ) Specifications and Remarks
Equipment

Full-face respirator with . )
] ) ] Use in case of inadequate
) appropriate filter cartridges o
Respiratory ventilation or when exposure
(e.g., type ABEK (EN14387)).
[5]

limits are exceeded.[2][6]

Tightly fitting safety goggles
gnty J ¥ 9099 Must conform to EN 166 (EU)

Eyes/Face with side-shields or a face
) or NIOSH (US) standards.[2][6]
shield.[2][6]
Gloves must be inspected prior
to use. The selected gloves
o must satisfy the specifications
Hands Chemical impermeable gloves.

of EU Directive 89/686/EEC
and the standard EN 374

derived from it.[6]

_ _ Wear suitable protective
Fire/flame resistant and ) ) )
Body ) ) ) clothing to avoid skin contact.
impervious clothing.[2][6]
[2][6]1[7]

Operational Plan: From Handling to Storage
Safe handling practices are crucial to prevent exposure and accidents.
Handling Procedures:

o Ventilation: Always handle 1,1,3-Trichloroacetone in a well-ventilated area, preferably under
a chemical fume hood.[7]

o Avoid Contact: Take all necessary precautions to avoid contact with skin, eyes, and clothing.
[2][6] Do not breathe vapors or mists.[2]
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e Hygiene: Do not eat, drink, or smoke in the handling area.[2] Wash hands thoroughly after
handling.[2]

« Ignition Sources: Keep away from open flames, hot surfaces, and other sources of ignition.
Use non-sparking tools and take precautionary measures against static discharge.[6][7]

e Clothing: Wash contaminated clothing before reuse.[2]
Storage Requirements:
o Store in a tightly closed, original container in a dry, cool, and well-ventilated place.[1][2][7]

» Keep the container locked up or in an area accessible only to qualified or authorized
personnel.

» Store away from incompatible materials and foodstuff containers.[2][7]
Emergency Response and First Aid

Immediate and appropriate action is critical in the event of an exposure.
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Exposure Route First-Aid Measures

Remove the person to fresh air and keep them
Inhalation comfortable for breathing. Immediately call a
POISON CENTER or doctor.[2]

Take off immediately all contaminated clothing.

Skin Contact Rinse skin with plenty of water. Consult a doctor.

[2]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o )

do. Continue rinsing. Immediately call a

POISON CENTER or doctor.[2]

Rinse mouth with water. Do NOT induce
) vomiting. Never give anything by mouth to an
Ingestion , .
unconscious person. Get emergency medical

help immediately.[2]

Spill Management and Disposal Plan
Accidental releases must be handled promptly and safely.

Spill Containment and Cleanup:

Evacuate: Evacuate personnel to a safe area and keep people away from and upwind of the
spill.[2][6]

o Ventilate: Ensure adequate ventilation.[2][6]
o Eliminate Ignition Sources: Remove all sources of ignition.[2][6]

o Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical
enter drains.[2][6]

e Cleanup: Use a non-combustible absorbent material like vermiculite, sand, or earth to soak
up the product and place it into a suitable, closed container for disposal.[8] Use spark-proof
tools and explosion-proof equipment.[2][6]
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Disposal Protocol:

Dispose of the waste material in accordance with national and local regulations.

Leave chemicals in their original containers and do not mix with other waste.

Handle uncleaned containers as you would the product itself.

The disposal of contents and containers must be done at an approved waste disposal plant.
Experimental Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of 1,1,3-
Trichloroacetone.
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Caption: A logical workflow for the safe handling of 1,1,3-Trichloroacetone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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